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Compound of Interest

Compound Name: 4-(Benzo[d]oxazol-2-yl)aniline

Cat. No.: B1265743 Get Quote

Technical Guide: 4-(Benzo[d]oxazol-2-yl)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical compound 4-(Benzo[d]oxazol-
2-yl)aniline, a molecule of interest in medicinal chemistry, particularly noted for its potential as

an antitumor agent.[1] This document summarizes its fundamental physicochemical properties

and presents a conceptual framework for its characterization.

Core Physicochemical Data
The essential quantitative data for 4-(Benzo[d]oxazol-2-yl)aniline are summarized in the table

below. This information is critical for experimental design, including stoichiometry calculations,

solution preparation, and analytical characterization.
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Property Value

Molecular Formula C₁₃H₁₀N₂O[1][2][3][4][5]

Molecular Weight 210.24 g/mol [1][6]

Alternate Molecular Weight 210.237 g/mol [2], 210.235 g/mol [3]

CAS Number 20934-81-0[1][2][3][4][5][6]

Appearance Light yellow to brown solid[1]

Melting Point 207-210 ºC[3]

Conceptual Experimental Workflow
While specific, detailed experimental protocols for the synthesis or application of 4-
(Benzo[d]oxazol-2-yl)aniline are proprietary and vary by laboratory, a general workflow for the

characterization of such a compound is outlined below. This diagram illustrates the typical

progression from synthesis to biological evaluation.
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Synthesis & Purification

Physicochemical Characterization

Biological Evaluation

Chemical Synthesis

Purification (e.g., Crystallization, Chromatography)

NMR Spectroscopy

Structure Verification

Mass Spectrometry

Molecular Weight Confirmation

Purity Analysis (e.g., HPLC)

Purity Assessment

In Vitro Cell-Based Assays (e.g., MCF-7, MDA-468)

Proceed if >95% pure

IC50 Determination

Click to download full resolution via product page

A conceptual workflow for the synthesis and evaluation of a chemical compound.

Structural and Molecular Relationships
The identity of a chemical compound is fundamentally linked through its name, its atomic

composition (molecular formula), and its resulting mass (molecular weight). The diagram below

illustrates this logical relationship for 4-(Benzo[d]oxazol-2-yl)aniline.
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4-(Benzo[d]oxazol-2-yl)aniline

Molecular Formula
C₁₃H₁₀N₂O
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Molecular Weight
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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